Cas no 288251-60-5 (1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 288251-60-5
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• MDL: MFCD08556229
• CID: 2150276
• PubChem ID: 16490804
• Update Time: 2025-10-22

1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoro-ethyl)-1H-pyrazole-4-carboxylic acid
• 1-(2,2,2-trifluoroethyl)pyrazole-4-carboxylic acid
• AKOS B030027
• 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid
• F8888-6322
• EN300-171812
• SY118664
• AKOS000313578
• Z1178487490
• DB-345120
• 288251-60-5
• AB45802
• MFCD08556229
• DTXSID00586172
• SCHEMBL2148413
• STK292770
• 1H-Pyrazole-4-carboxylic acid, 1-(2,2,2-trifluoroethyl)-
• CS-0155485
• O10247
• 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylicacid
• AS-49941
• DTXCID20536937
• 856-325-0
• NLA25160

• MDL： MFCD08556229
• Inchi： 1S/C6H5F3N2O2/c7-6(8,9)3-11-2-4(1-10-11)5(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： VPAMEBUGVMETCV-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C(=O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 194.03031189g/mol
• Monoisotopic Mass: 194.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid

1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 288251-60-5) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a trifluoroethyl group and a carboxylic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in various industries.

The pyrazole ring, a five-membered heterocyclic compound with two adjacent nitrogen atoms, is known for its stability and versatility in chemical reactions. In the case of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid, the pyrazole ring is substituted at the 4-position with a carboxylic acid group and at the 1-position with a trifluoroethyl group. The trifluoroethyl group introduces fluorine atoms into the molecule, which significantly influences its electronic properties and reactivity. Fluorine substitution is known to enhance the stability of organic compounds and can also improve their solubility in polar solvents.

Recent studies have highlighted the potential of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the development of novel polymers and coatings with enhanced thermal stability and mechanical properties. The carboxylic acid group in the molecule can undergo various reactions, such as esterification or amidation, enabling the creation of functional materials tailored for specific applications.

In addition to its role in materials science, this compound has shown promise in biological applications. The pyrazole ring is a common structural motif in pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The trifluoroethyl group adds another layer of complexity to the molecule's pharmacokinetic profile, potentially enhancing its bioavailability and efficacy. Recent research has focused on evaluating its potential as an active ingredient in drug delivery systems or as a building block for bioactive molecules.

The synthesis of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the trifluoroethyl and carboxylic acid groups. Researchers have optimized these processes using modern techniques such as microwave-assisted synthesis and catalytic methods to improve efficiency and reduce environmental impact.

From an environmental standpoint, understanding the degradation pathways of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, releasing byproducts that are less harmful to ecosystems. However, further research is needed to fully characterize its environmental fate and ensure sustainable practices in its production and application.

In conclusion, 1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 288251-60-5) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research in materials science, pharmaceuticals, and beyond. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.